ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-[(2-methylphenyl)methylsulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H24N2O3S/c1-3-22-17(21)19-10-8-18(9-11-19)16(20)13-23-12-15-7-5-4-6-14(15)2/h4-7H,3,8-13H2,1-2H3
• InChI Key: FTPSYTPYXSPPAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSCC2=CC=CC=C2C
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

Ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate, also known as EMBP, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a piperazine derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate is not fully understood, but it is believed to act on the GABAergic system in the brain, which is involved in the regulation of anxiety and mood. ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate may also act on other neurotransmitter systems, such as the serotonergic and dopaminergic systems, which are also involved in the regulation of mood and cognitive function.
Biochemical and Physiological Effects:
ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain, the reduction of oxidative stress, and the improvement of mitochondrial function. These effects may contribute to its anxiolytic, antidepressant, and neuroprotective properties.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate has several advantages for use in lab experiments, including its relatively low toxicity and its ability to cross the blood-brain barrier. However, there are also limitations to its use, such as its limited solubility in water and its potential interactions with other compounds.

Future Directions

There are several potential future directions for research on ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate, including the investigation of its potential therapeutic applications in humans, the exploration of its mechanism of action, and the development of more efficient synthesis methods. Additionally, further research is needed to determine the optimal dosage and administration methods for ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate in order to maximize its therapeutic potential.

Synthesis Methods

Ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate can be synthesized through a multi-step process involving the reaction of piperazine with 2-methylbenzyl chloride, followed by the reaction of the resulting compound with thioacetic acid and ethyl chloroformate. The final product is obtained through a purification process involving crystallization and recrystallization.

Scientific Research Applications

Ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use as a therapeutic agent for anxiety and depression. ethyl 4-{[(2-methylbenzyl)thio]acetyl}-1-piperazinecarboxylate has also been studied for its potential neuroprotective effects and its ability to improve cognitive function in animal models.